Cas no 1131314-68-5 (5-Amino-2-fluoro-4-methoxybenzoic acid)

• Product Name: 5-Amino-2-fluoro-4-methoxybenzoic acid
• CAS No: 1131314-68-5
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5703529
• PubChem ID: 67319831
• Update Time: 2025-05-22

5-Amino-2-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2215207
• EN300-1091700
• 3-amino-4-methoxy-6-fluorobenzoic acid
• 5-amino-2-fluoro-4-methoxybenzoicacid
• 5-amino-2-fluoro-4-methoxybenzoic acid
• RYSZZPZUYNLTOV-UHFFFAOYSA-N
• 1131314-68-5
• 5-Amino-2-fluoro-4-methoxy-benzoic acid
• Benzoic acid, 5-amino-2-fluoro-4-methoxy-
• 5-Amino-2-fluoro-4-methoxybenzoic acid

• Inchi： 1S/C8H8FNO3/c1-13-7-3-5(9)4(8(11)12)2-6(7)10/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： RYSZZPZUYNLTOV-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(=O)O)N)OC

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 334.1±42.0 °C(Predicted)
• pka: 2.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-Amino-2-fluoro-4-methoxybenzoic acid

Recent Advances in the Application of 5-Amino-2-fluoro-4-methoxybenzoic Acid (CAS: 1131314-68-5) in Chemical Biology and Pharmaceutical Research

The compound 5-Amino-2-fluoro-4-methoxybenzoic acid (CAS: 1131314-68-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic benzoic acid derivative, characterized by its unique substitution pattern, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The presence of amino, fluoro, and methoxy functional groups on the benzene ring imparts distinct chemical properties that make this compound a valuable building block for the synthesis of more complex molecules.

Recent studies have focused on the use of 5-Amino-2-fluoro-4-methoxybenzoic acid as a key intermediate in the synthesis of novel pharmaceutical agents. Its structural features allow for versatile reactivity, enabling the formation of amide bonds, ester linkages, and other critical pharmacophores. Researchers have successfully incorporated this compound into the design of small-molecule inhibitors targeting specific enzymes and receptors, demonstrating its utility in the development of therapeutics for diseases such as cancer, inflammation, and infectious diseases.

One notable application of 5-Amino-2-fluoro-4-methoxybenzoic acid is in the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with various pathological conditions. The compound's ability to serve as a scaffold for the design of selective kinase inhibitors has been explored in several recent studies. For instance, modifications of the amino and carboxyl groups have led to the creation of potent inhibitors with improved binding affinity and selectivity for target kinases.

In addition to its role in drug discovery, 5-Amino-2-fluoro-4-methoxybenzoic acid has also been investigated for its potential in chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions and to elucidate the mechanisms of enzyme catalysis. The fluorine atom, in particular, has been leveraged for ¹⁹F NMR studies, providing insights into the dynamic behavior of biomolecules in solution. This approach has proven valuable in understanding the structural and functional aspects of complex biological systems.

The synthesis and characterization of 5-Amino-2-fluoro-4-methoxybenzoic acid have been refined in recent years, with efforts directed toward improving yield, purity, and scalability. Advances in synthetic methodologies, including the use of catalytic systems and green chemistry principles, have facilitated the production of this compound on a larger scale, making it more accessible for research and development purposes. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to ensure the quality and consistency of the synthesized material.

Looking ahead, the potential applications of 5-Amino-2-fluoro-4-methoxybenzoic acid are expected to expand further. Ongoing research is exploring its utility in the development of fluorescent probes, bioconjugation strategies, and as a component of supramolecular assemblies. The compound's versatility and the growing body of knowledge surrounding its properties position it as a valuable tool in the toolkit of chemical biologists and medicinal chemists. Future studies will likely uncover new roles for this molecule, further solidifying its importance in the field.